Cas no 121564-88-3 (Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate)

• Product Name: Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
• CAS No: 121564-88-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1039747
• PubChem ID: 14235528
• Update Time: 2025-04-20

Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
• Methyl exo-1-azabicyclo[2.2.1]heptane-3-carboxylate
• (+/-)-exo-methyl 1-azabicyclo< 2.2.1> heptane-3-carboxylate
• AGN-PC-000SV1
• AK-79569
• ANW-68466
• CTK8C2481
• exo-3-carbomethoxy-1-azabicyclo< 2.2.1> heptane
• exo-3-carbomethoxy-1-azabicylo[2.2.1]heptane
• exo-3-carbomethoxy-1-azabicylo< 2.2.1> heptane
• KB-254833
• L002012
• SureCN7266907
• exo-1-Azabicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
• 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester, exo- (9CI)
• SCHEMBL7266907
• AKOS006273463
• 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester
• DTXSID50557791
• 121564-88-3
• 122684-38-2

• Inchi： 1S/C8H13NO2/c1-11-8(10)7-5-9-3-2-6(7)4-9/h6-7H,2-5H2,1H3
• InChI Key： LVBCACDXSOCLCG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN2CCC1C2)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 199.0±23.0 ºC (760 Torr),
• Flash Point: 78.2±13.5 ºC,
• Solubility: Dissolution (82 g/l) (25 º C),
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids